2-(4-tert-butylphenoxy)-N-[1-methyl-2-(morpholin-4-ylmethyl)-1H-benzimidazol-5-yl]acetamide

• Molecular Formula: C25H32N4O3
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-(4-tert-butylphenoxy)-N-[1-methyl-2-(morpholin-4-ylmethyl)benzimidazol-5-yl]acetamide
• InChI: InChI=1S/C25H32N4O3/c1-25(2,3)18-5-8-20(9-6-18)32-17-24(30)26-19-7-10-22-21(15-19)27-23(28(22)4)16-29-11-13-31-14-12-29/h5-10,15H,11-14,16-17H2,1-4H3,(H,26,30)
• InChI Key: JHHIIJVJASAMFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)NC2=CC3=C(C=C2)N(C(=N3)CN4CCOCC4)C

Description

2-(4-TERT-BUTYLPHENOXY)-N-{1-METHYL-2-[(MORPHOLIN-4-YL)METHYL]-1H-1,3-BENZODIAZOL-5-YL}ACETAMIDE is a complex organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound features a tert-butylphenoxy group, a morpholinylmethyl group, and a benzodiazolyl group, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 2-(4-TERT-BUTYLPHENOXY)-N-{1-METHYL-2-[(MORPHOLIN-4-YL)METHYL]-1H-1,3-BENZODIAZOL-5-YL}ACETAMIDE involves multiple steps, including the formation of intermediate compounds and their subsequent reactionsReaction conditions often include the use of solvents, catalysts, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Hydrolysis: It can undergo hydrolysis in the presence of acids or bases, leading to the breakdown of the compound into smaller fragments.

Scientific Research Applications

2-(4-TERT-BUTYLPHENOXY)-N-{1-METHYL-2-[(MORPHOLIN-4-YL)METHYL]-1H-1,3-BENZODIAZOL-5-YL}ACETAMIDE has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Researchers are exploring its potential as a therapeutic agent for various diseases, given its unique chemical structure and properties.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(4-TERT-BUTYLPHENOXY)-N-{1-METHYL-2-[(MORPHOLIN-4-YL)METHYL]-1H-1,3-BENZODIAZOL-5-YL}ACETAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but preliminary studies suggest that it may influence signal transduction pathways and cellular processes .

Comparison with Similar Compounds

When compared to similar compounds, 2-(4-TERT-BUTYLPHENOXY)-N-{1-METHYL-2-[(MORPHOLIN-4-YL)METHYL]-1H-1,3-BENZODIAZOL-5-YL}ACETAMIDE stands out due to its unique combination of functional groups and its potential applications. Similar compounds include:

2-(4-tert-butylphenoxy)-N-[2-(4-morpholinyl)ethyl]acetamide: Shares the tert-butylphenoxy and morpholinyl groups but differs in the benzodiazolyl group.

1-(4-tert-butylphenoxy)-3-(morpholin-4-yl)propan-2-ol hydrochloride: Contains the tert-butylphenoxy and morpholinyl groups but has a different core structure.

2-(4-tert-Butylphenoxy)-1-[3,5-dimethyl-4-(morpholin-4-ylsulfonyl)-1H-pyrazol-1-yl]ethanone: Features the tert-butylphenoxy and morpholinyl groups with a pyrazolyl core.